2-(2,2,2-Trifluoroacetyl)cyclohexane-1,3-dione

• Molecular Formula: C8H7F3O3
• Molecular Weight: 208.13 g/mol
• IUPAC Name: 2-(2,2,2-trifluoroacetyl)cyclohexane-1,3-dione
• InChI: InChI=1S/C8H7F3O3/c9-8(10,11)7(14)6-4(12)2-1-3-5(6)13/h6H,1-3H2
• InChI Key: BCEFUYWOIOCVLS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)C(C(=O)C1)C(=O)C(F)(F)F

Description

2-(2,2,2-Trifluoroacetyl)cyclohexane-1,3-dione is an organic compound characterized by the presence of a trifluoroacetyl group attached to a cyclohexane-1,3-dione structure. This compound is notable for its unique chemical properties, which make it valuable in various scientific and industrial applications.

Preparation Methods

The synthesis of 2-(2,2,2-Trifluoroacetyl)cyclohexane-1,3-dione typically involves the reaction of cyclohexane-1,3-dione with trifluoroacetic acid or its derivatives. One common method is the Claisen condensation of cyclohexane-1,3-dione with trifluoroacetic acid ethyl ester in the presence of a base such as sodium methoxide . This reaction yields the desired compound with a moderate to high yield. Industrial production methods may involve similar synthetic routes but are optimized for larger scale production and higher efficiency.

Chemical Reactions Analysis

2-(2,2,2-Trifluoroacetyl)cyclohexane-1,3-dione undergoes various chemical reactions, including:

Reduction: Reduction reactions can convert the carbonyl groups to alcohols or other reduced forms.

Substitution: The trifluoroacetyl group can be substituted with other functional groups under appropriate conditions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-(2,2,2-Trifluoroacetyl)cyclohexane-1,3-dione has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules, particularly in the development of fluorinated compounds.

Biology: This compound is studied for its potential biological activity, including its effects on enzymes and cellular processes.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the production of specialty chemicals and materials, particularly those requiring fluorinated components.

Mechanism of Action

The mechanism of action of 2-(2,2,2-Trifluoroacetyl)cyclohexane-1,3-dione involves its interaction with specific molecular targets. The trifluoroacetyl group can form strong interactions with various biological molecules, potentially inhibiting or modifying their activity. This compound may affect pathways involving enzymes that interact with carbonyl groups or fluorinated moieties .

Comparison with Similar Compounds

2-(2,2,2-Trifluoroacetyl)cyclohexane-1,3-dione can be compared with other similar compounds, such as:

2,5-Bis(trifluoroacetyl)cyclohexane-1,4-dione: This compound has two trifluoroacetyl groups and exhibits different reactivity and applications.

2-(2,2-Dimethylcyclopropyl)carbonylcyclohexane-1,3-dione: This derivative has a cyclopropyl group instead of a trifluoroacetyl group, leading to different chemical properties and uses